Cas no 166023-29-6 (tert-Butyl (3R)-3-amino-5-methylhexanoate)

tert-Butyl (3R)-3-amino-5-methylhexanoate Properties

Names and Identifiers

• (R)-tert-Butyl 3-amino-5-methylhexanoate
• 3-AMINO-5-METHYL-HEXANOIC ACID TERT-BUTYL ESTER
• Hexanoicacid, 3-amino-5-methyl-, 1,1-dimethylethyl ester, (3R)-
• tert-Butyl (3R)-3-amino-5-methylhexanoate
• 1,1-dimethylethyl (3R)-3-amino-5-methylhexanoate
• TERT-BUTYL (3R)-3-AMINO-5-METHYL-HEXANOATE
• TERT-BUTYL (3R)-3-AMINO-5-METHYLHEXANOATE, 97
• TERT-BUTYL-(3R)-3-AMINO-5-METHYLHEXANOATE
• Hexanoic acid, 3-aMino-5-Methyl-, 1,1-diMethylethyl ester, (R)-
• tert-butyl (r)-3-amino-5-methylhexanoate
• CS-0273782
• WBOPVTYXLFEVGP-SECBINFHSA-N
• AKOS017343058
• EN300-6258810
• Hexanoicacid,3-amino-5-methyl-,1,1-dimethylethyl ester,(3R)-
• tert-butyl (3R)-3-amino-5-methylhexanoate
• MFCD01076257
• Tert-butyl (3R)-3-amino-5-methyl-hexanoate
• 166023-29-6
• SCHEMBL7667169
• +Expand

• MDL： MFCD01076257
• InChIKey： WBOPVTYXLFEVGP-SECBINFHSA-N
• Inchi： InChI=1S/C11H23NO2/c1-8(2)6-9(12)7-10(13)14-11(3,4)5/h8-9H,6-7,12H2,1-5H3/t9-/m1/s1
• SMILES： CC(C)C[C@H](CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 201.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 201.172878976g/mol
• Heavy Atom Count: 14
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 1
• Topological Polar Surface Area: 53.9

Experimental Properties

• LogP: 2.79190
• PSA: 52.32000
• Color/Form: Not available
• Solubility: Not available

tert-Butyl (3R)-3-amino-5-methylhexanoate Security Information

tert-Butyl (3R)-3-amino-5-methylhexanoate Customs Data

• HS CODE：29224985